Cas no 60736-65-4 (Benzene, 1-chloro-2-(2-methylpropoxy)-)

• Product Name: Benzene, 1-chloro-2-(2-methylpropoxy)-
• CAS No: 60736-65-4
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 1620869
• PubChem ID: 12347935
• Update Time: 2025-05-24

Benzene, 1-chloro-2-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-(2-methylpropoxy)-
• AKOS008948137
• 60736-65-4
• SCHEMBL10314842
• 1-chloro-2-(2-methylpropoxy)benzene

• Inchi： 1S/C10H13ClO/c1-8(2)7-12-10-6-4-3-5-9(10)11/h3-6,8H,7H2,1-2H3
• InChI Key： UJVKKWVLMCDZDA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC(C)C

Computed Properties

• Exact Mass: 184.06559
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzene, 1-chloro-2-(2-methylpropoxy)-

Benzene, 1-chloro-2-(2-methylpropoxy) (CAS No 60736-65-4)

Benzene, 1-chloro-2-(2-methylpropoxy), also known by its CAS number 60736-65-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its benzene ring structure, which is substituted with a chlorine atom at the 1-position and a 2-methylpropoxy group at the 2-position. The benzene ring serves as the core structure, while the substituents contribute to its unique chemical properties and reactivity.

The chlorine atom at the para position (relative to the oxygen-containing substituent) introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This makes it particularly useful in reactions where electron-deficient aromatic systems are required. On the other hand, the 2-methylpropoxy group is an electron-donating substituent due to the presence of oxygen and the branching at the methyl group. This combination of substituents creates a balance between electron-withdrawing and electron-donating effects, making this compound highly reactive in certain chemical transformations.

Recent studies have highlighted the potential of Benzene, 1-chloro-2-(2-methylpropoxy) in synthesizing advanced materials such as polymers and nanoparticles. For instance, researchers have explored its use as a precursor for generating functional polymers with tailored properties for applications in electronics and biomedicine. The compound's ability to undergo nucleophilic aromatic substitution reactions has been leveraged to create materials with improved conductivity and biocompatibility.

In addition to its role in materials science, Benzene, 1-chloro-2-(2-methylpropoxy) has shown promise in medicinal chemistry. Its structure allows for easy modification to design drug-like molecules with specific pharmacokinetic profiles. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant activities, making them potential candidates for therapeutic agents.

The synthesis of Benzene, 1-chloro-2-(2-methylpropoxy) typically involves multi-step processes that include Friedel-Crafts alkylation or acylation followed by substitution reactions. These methods have been optimized to achieve high yields and purity levels, ensuring its suitability for both industrial and research applications.

From an environmental perspective, understanding the degradation pathways of Benzene, 1-chloro-2-(2-methylpropoxy) is crucial for assessing its impact on ecosystems. Recent research has focused on its biodegradation under various conditions, revealing that it can be effectively metabolized by certain microbial communities under aerobic conditions.

In conclusion, Benzene, 1-chloro-2-(2-methylpropoxy) (CAS No 60736-65-4) is a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials and potential therapeutic agents while ongoing research continues to uncover new insights into its properties and uses.